Cas no 1860-56-6 (4-Benzyloxy-3-methoxy-β-nitrostyrene)

• Product Name: 4-Benzyloxy-3-methoxy-β-nitrostyrene
• CAS No: 1860-56-6
• MF: C₁₆H₁₅NO₄
• MW: 285.294604539871
• CID: 850676
• PubChem ID: 687207
• Update Time: 2025-11-02

4-Benzyloxy-3-methoxy-β-nitrostyrene Chemical and Physical Properties

Names and Identifiers

• 4-Benzyloxy-3-methoxy-β-nitrostyrene
• 2-methoxy-4-[(Z)-2-nitroethenyl]-1-phenylmethoxy-benzene
• 4-BENZYLOXY-3-METHOXY-B-NITROSTYRENE
• 4-BENZYLOXY-3-METHOXY-OMEGA-NITROSTYRENE
• NULL
• 1-(BENZYLOXY)-2-METHOXY-4-[(E)-2-NITROETHENYL]BENZENE
• 4-BENZYLOXY-3-METHOXY-ω-NITROSTYRENE
• NSC 22600
• 4-BENZYLOXY-3-METHOXY-NITROSTYRENE
• 2-(benzyloxy)-5-(2-nitrovinyl)anisole
• 2-(benzyloxy)-5-(2-nitrovinyl)-anisol
• 4-benzyloxy-3-methoxy-beta-nitrostyrene
• 4-(benzyloxy)-3-methoxy-beta-nitro-styren
• TRANS-4-BENZYLOXY-3-METHOXY-BETA-NITROSTYRENE
• 1-(4-BENZYLOXY-3-METHOXYPHENYL)-2-NITROETHENE
• SCHEMBL5185813
• 63909-38-6
• 1-(Benzyloxy)-2-methoxy-4-(2-nitrovinyl)benzene
• Benzene, 2-methoxy-4-(2-nitroethenyl)-1-(phenylmethoxy)-
• Styrene, 4-(benzyloxy)-3-methoxy-.beta.-nitro-
• 4-Benzyloxy-3-methoxy-.beta.-nitrostyrene
• 2-methoxy-4-[(E)-2-nitroethenyl]-1-phenylmethoxybenzene
• AT12763
• SCHEMBL4903808
• CHEMBL594878
• AKOS002957702
• (E)-1-(benzyloxy)-2-methoxy-4-(2-nitrovinyl)benzene
• ANISOLE, 2-(BENZYLOXY)-5-(2-NITROVINYL)-
• 4-Benzyloxy-3-methoxy-?-nitrostyrene
• 1-(benzyloxy)-2-methoxy-4-[(1E)-2-nitroethenyl]benzene
• 1860-56-6
• 4-BENZYLOXY-3-METHOXY-BETA-NITROSTYRENE, >95%

• Inchi： 1S/C16H15NO4/c1-20-16-11-13(9-10-17(18)19)7-8-15(16)21-12-14-5-3-2-4-6-14/h2-11H,12H2,1H3/b10-9+
• InChI Key： YDGNRJKNDGBMCL-MDZDMXLPSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=CC(/C=C/[N+](=O)[O-])=CC=1OC

Computed Properties

• Exact Mass: 285.10000
• Monoisotopic Mass: 285.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 64.3Ų

Experimental Properties

• Melting Point: 122-124 °C(lit.)
• PSA: 64.28000
• LogP: 4.04480

4-Benzyloxy-3-methoxy-β-nitrostyrene Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• RTECS：BZ8440000
• Hazardous Material Identification：

Additional information on 4-Benzyloxy-3-methoxy-β-nitrostyrene

4-Benzyloxy-3-methoxy-β-nitrostyrene (CAS 1860-56-6): A Versatile Chemical Intermediate for Modern Applications

4-Benzyloxy-3-methoxy-β-nitrostyrene (CAS 1860-56-6) is an important organic compound belonging to the class of nitrostyrene derivatives. This yellow crystalline powder has gained significant attention in pharmaceutical and material science research due to its unique chemical structure and reactivity. The compound features a benzyloxy group at the 4-position and a methoxy group at the 3-position of the aromatic ring, coupled with a β-nitrostyrene moiety that serves as an excellent Michael acceptor in various organic transformations.

The growing interest in 4-Benzyloxy-3-methoxy-β-nitrostyrene synthesis reflects its utility as a building block for more complex molecules. Researchers particularly value its role in developing pharmaceutical intermediates, where it serves as a precursor for various bioactive compounds. Recent studies highlight its potential in creating novel antimicrobial agents and anti-inflammatory compounds, aligning with current global health priorities. The compound's electron-deficient double bond makes it particularly reactive in nucleophilic addition reactions, a property that organic chemists frequently exploit in synthetic pathways.

From a commercial perspective, 4-Benzyloxy-3-methoxy-β-nitrostyrene suppliers have reported increased demand from research institutions and pharmaceutical companies. The compound's stability under standard storage conditions (typically at room temperature in amber glass containers) makes it convenient for laboratory use. Quality control parameters for CAS 1860-56-6 typically include HPLC purity analysis (>98%) and confirmation of structural identity through NMR spectroscopy and mass spectrometry.

In material science applications, the nitrostyrene moiety of this compound has shown promise in the development of organic electronic materials. Its ability to participate in charge-transfer complexes makes it interesting for researchers working on organic semiconductors and photovoltaic materials - areas experiencing rapid growth due to renewable energy initiatives. The compound's aromatic system with electron-donating and withdrawing groups creates an interesting electronic profile that can be fine-tuned for specific applications.

The synthesis of 4-Benzyloxy-3-methoxy-β-nitrostyrene typically involves a Knoevenagel condensation between appropriately substituted benzaldehyde derivatives and nitromethane derivatives. Process optimization for CAS 1860-56-6 production has focused on improving yield and reducing environmental impact, reflecting the chemical industry's shift toward green chemistry principles. Recent patents have disclosed improved synthetic routes that minimize waste generation while maintaining high purity standards.

Analytical characterization of 4-Benzyloxy-3-methoxy-β-nitrostyrene reveals important physical properties: molecular weight of 285.28 g/mol, melting point typically between 110-115°C, and good solubility in common organic solvents like dichloromethane, ethyl acetate, and DMSO. These properties make it convenient for various chemical transformations and formulation processes. The compound's UV-Vis spectrum shows characteristic absorption maxima that are valuable for analytical method development and quality control procedures.

Safety considerations for handling 4-Benzyloxy-3-methoxy-β-nitrostyrene include standard laboratory precautions - use of personal protective equipment and proper ventilation. While not classified as highly hazardous, its nitro group suggests potential sensitivity to strong oxidizers and reducing agents. Material Safety Data Sheets (MSDS) for CAS 1860-56-6 provide detailed handling instructions that researchers should review before use. Proper storage conditions typically recommend protection from light and moisture to maintain stability over extended periods.

The future outlook for 4-Benzyloxy-3-methoxy-β-nitrostyrene applications appears promising, particularly in drug discovery programs targeting various disease pathways. Its structural features make it a valuable scaffold for medicinal chemistry, especially in developing kinase inhibitors and enzyme modulators. The compound's versatility also extends to materials science, where researchers are exploring its incorporation into advanced polymer systems with specialized electronic or optical properties.

For researchers sourcing 4-Benzyloxy-3-methoxy-β-nitrostyrene, quality parameters to verify include chromatographic purity, correct stereochemistry (trans configuration typically), and absence of significant impurities. Reputable suppliers provide comprehensive analytical data with each batch, including 1H NMR and 13C NMR spectra for confirmation. The compound's relatively stable nature allows for international shipping under standard conditions, facilitating global research collaboration on projects utilizing this interesting chemical building block.

In conclusion, 4-Benzyloxy-3-methoxy-β-nitrostyrene (CAS 1860-56-6) represents an important tool for synthetic chemists working across multiple disciplines. Its combination of aromatic substitution patterns and reactive functional groups makes it particularly valuable for creating diverse molecular architectures. As research continues to uncover new applications for this compound, its role in advancing both pharmaceutical development and materials science is likely to expand, making it a compound worth watching in the coming years.